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Compound of Interest

Compound Name: 2,3-Thiophenedicarboxaldehyde

Cat. No.: B186593 Get Quote

Essential Safety and Handling Guide for 2,3-
Thiophenedicarboxaldehyde
This guide provides immediate, essential safety protocols and logistical information for handling

2,3-Thiophenedicarboxaldehyde in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe operational procedures and

proper disposal.

Physicochemical and Hazard Summary
A clear understanding of the compound's properties and associated hazards is fundamental to

safe handling.
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Property Value Reference

Molecular Formula C₆H₄O₂S [1]

Molar Mass 140.16 g/mol [1][2]

Appearance
White to light yellow powder or

crystal
[3]

Melting Point 76-81 °C [1][3][4]

Boiling Point 134 °C at 22 mmHg [1][3]

Primary Hazards Irritant [2]

GHS Hazard Statements H315: Causes skin irritation [2]

H319: Causes serious eye

irritation
[2]

H335: May cause respiratory

irritation
[2]

H302: Harmful if swallowed

(50% classification)
[2]

H312: Harmful in contact with

skin (50% classification)
[2]

H332: Harmful if inhaled (50%

classification)
[2]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure.[5][6]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chembk.com/en/chem/2,3-thiophenedicarboxaldehyde
https://www.chembk.com/en/chem/2,3-thiophenedicarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-2_3-dicarbaldehyde
https://www.chemimpex.com/products/44307
https://www.chembk.com/en/chem/2,3-thiophenedicarboxaldehyde
https://www.chemimpex.com/products/44307
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4694067.htm
https://www.chembk.com/en/chem/2,3-thiophenedicarboxaldehyde
https://www.chemimpex.com/products/44307
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-2_3-dicarbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-2_3-dicarbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-2_3-dicarbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-2_3-dicarbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-2_3-dicarbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-2_3-dicarbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene-2_3-dicarbaldehyde
https://www.cdhfinechemical.com/images/product/msds/10_785170684_THIOPHENE-2-CARBOXYALDEHYDECASNO98-03-3MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14344~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:04:17~~Thiophene-2-carboxaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14344~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:04:17~~Thiophene-2-carboxaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove all potential sources of ignition as the compound is combustible.[5][6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield for

comprehensive protection against splashes and dust.[5][7]

Hand Protection: Use chemical-resistant gloves. Inspect gloves for any damage before use

and employ proper glove removal techniques to prevent skin contact.[5][8]

Skin and Body Protection: A lab coat or other protective clothing is mandatory to prevent skin

exposure.[7]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a higher level of respiratory protection should be used.

3. Chemical Handling:

Avoid direct contact with skin and eyes, and prevent inhalation of dust or vapors.[5][6]

Do not eat, drink, or smoke in the handling area.[6][8]

Keep the container tightly closed when not in use.[5][6]

Store in a cool, dry, and well-ventilated place, ideally refrigerated between 2-8°C.[3][5]

4. In Case of Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to rinse under the eyelids. Seek immediate medical attention.[6][9]

Skin Contact: Promptly wash the affected area with soap and plenty of water. Remove any

contaminated clothing and wash it before reuse. If irritation develops or persists, seek

medical advice.[5][6]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, provide

oxygen. If the person is not breathing, administer artificial respiration and seek immediate

medical help.[5][6]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Spill and Disposal Plan
1. Accidental Release Measures:

Evacuate personnel from the affected area.

Wear the appropriate personal protective equipment as detailed above.[5]

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

into a suitable, sealed container for disposal.[5]

For larger spills, contain the spillage and collect it using a method that does not create dust,

such as wet-brushing or using an electrically protected vacuum cleaner.[5]

Prevent the spilled material from entering drains or waterways.[5]

2. Disposal Protocol:

Dispose of unused product and contaminated materials in accordance with local, state, and

federal regulations.

It is recommended to use a licensed professional waste disposal service.[6][8]

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 2,3-
Thiophenedicarboxaldehyde, from preparation to disposal.
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Safe Handling Workflow for 2,3-Thiophenedicarboxaldehyde

Preparation
- Verify fume hood function

- Check safety shower/eyewash
- Assemble all necessary materials

Don PPE
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

- N95 Respirator (if needed)

Before handling

Chemical Handling
- Weigh/transfer in fume hood

- Keep container closed
- Avoid dust generation

Ready to handle

Experimental Procedure
- Conduct experiment

- Monitor for any spills or exposure

Begin experiment

Post-Procedure Cleanup
- Decontaminate work surfaces

- Clean glassware

After experiment

Waste Disposal
- Segregate chemical waste

- Place in labeled, sealed containers

Segregate waste

Doff PPE
- Remove gloves and other PPE correctly

- Wash hands thoroughly

Final step

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3-Thiophenedicarboxaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b186593?utm_src=pdf-body-img
https://www.benchchem.com/product/b186593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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